Cas no 65601-07-2 (1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole)

• Product Name: 1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole
• CAS No: 65601-07-2
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1115508
• PubChem ID: 3613423
• Update Time: 2025-04-20

1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4,9-dihydro-3H-Pyrido[3,4-b]indole
• SCHEMBL3868410
• methylharman
• DTXSID601265011
• 65601-07-2

• Inchi： 1S/C13H14N2/c1-2-11-13-10(7-8-14-11)9-5-3-4-6-12(9)15-13/h3-6,15H,2,7-8H2,1H3
• InChI Key： RHZNBRTZMBDFOB-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2CCN=C(CC)C1=2

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų